Cas no 823802-19-3 (3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-)

3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)- structure
823802-19-3 structure
Product name:3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
CAS No:823802-19-3
MF:C15H12ClNO2S
MW:305.779281616211
CID:692818
PubChem ID:71418917

3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
    • 8-chloro-7-propan-2-yloxyphenothiazin-3-one
    • DTXSID60838200
    • 8-Chloro-7-[(propan-2-yl)oxy]-3H-phenothiazin-3-one
    • 823802-19-3
    • Inchi: InChI=1S/C15H12ClNO2S/c1-8(2)19-13-7-15-12(6-10(13)16)17-11-4-3-9(18)5-14(11)20-15/h3-8H,1-2H3
    • InChI Key: AZCMWZRNBGHIHY-UHFFFAOYSA-N
    • SMILES: CC(C)OC1=C(C=C2C(=C1)SC3=CC(=O)C=CC3=N2)Cl

Computed Properties

  • Exact Mass: 305.0277275g/mol
  • Monoisotopic Mass: 305.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64Ų

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